Cas no 1517988-85-0 (1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1517988-85-0
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6064057
• PubChem ID: 83486804
• Update Time: 2025-05-20

1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• [1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• 1517988-85-0
• EN300-1803053

• Inchi： 1S/C13H18FNO/c1-12(2)7-13(12,8-15)9-4-5-10(14)11(6-9)16-3/h4-6H,7-8,15H2,1-3H3
• InChI Key： CLTMJTXVMPPEJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

1-(4-Fluoro-3-Methoxyphenyl)-2,2-Dimethylcyclopropylmethanamine

The compound 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1517988-85-0) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amines and features a unique combination of functional groups, including a cyclopropane ring, a fluoro group, and a methoxy group. The presence of these functional groups contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and ability to form stable interactions with biological targets. The fluoro group in this compound is known for its electron-withdrawing nature, which can enhance the molecule's bioavailability and stability. Similarly, the methoxy group introduces electron-donating effects, which can modulate the molecule's reactivity and solubility.

The synthesis of 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including Suzuki coupling reactions and Stille couplings, to construct the complex structure of this compound. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in the synthesis process.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated that 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine exhibits significant activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has shown that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival pathways.

In addition to its medicinal applications, this compound has also been explored for its role in materials science. The rigid structure of the cyclopropane ring makes it an attractive candidate for designing novel materials with unique mechanical and electronic properties. Researchers are currently investigating its potential as a building block for advanced polymers and nanomaterials.

The structural versatility of 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine also makes it an ideal candidate for further chemical modifications. By introducing additional functional groups or altering the existing ones, chemists can tailor the molecule's properties to suit specific applications. For example, the addition of hydrophilic groups could enhance its solubility in aqueous environments, making it more suitable for drug delivery systems.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Researchers are exploring how 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine interacts with microbial communities and natural ecosystems. This knowledge is crucial for ensuring that its use does not pose unintended risks to the environment.

In conclusion, 1-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1517988-85-0) is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent advances in synthetic methodologies and bioactivity studies, positions it as a valuable tool for future research and development efforts.